![molecular formula C13H14N2O2 B3059675 Ethyl 2-amino-5-phenyl-1H-pyrrole-3-carboxylate CAS No. 111222-40-3](/img/structure/B3059675.png)
Ethyl 2-amino-5-phenyl-1H-pyrrole-3-carboxylate
Overview
Description
Ethyl 2-amino-5-phenyl-1H-pyrrole-3-carboxylate is a chemical compound with the molecular formula C13H14N2O2 . It has a molecular weight of 230.26200 .
Synthesis Analysis
The synthesis of this compound involves several steps. One synthetic route involves the use of 3-Amino-3-imino and 2-Bromoacetophenone . Another route involves the use of ethyl 3-amino-3 and 2-Bromoacetophenone . The synthesis process has been documented in various literature .Molecular Structure Analysis
The molecular structure of this compound is complex and detailed analysis can be found in various scientific publications .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve multiple steps. The reactions have been studied and documented in various scientific literature .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 230.26200 and a molecular formula of C13H14N2O2 . Other properties such as density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Synthesis and Chemical Studies
Ethyl 2-amino-5-phenyl-1H-pyrrole-3-carboxylate is a compound involved in various synthetic and chemical studies. For instance, Cirrincione et al. (1987) explored the aerial oxidation of 4-substituted 3-amino-2,5-dimethylpyrroles, yielding insights into the oxidation products of similar structures (Cirrincione et al., 1987). Dmitriev et al. (2017) synthesized substituted ethyl 2-amino-3-cyano-2′,5-dioxo-5′-phenyl-1′,2′,5,7-tetrahydrospiro[furo[3,4-b]pyran-4,3′-pyrrole]-2′-carboxylates, demonstrating the compound's role in the formation of spiro heterocycles (Dmitriev et al., 2017).
Crystallographic Analysis
The compound has been used in crystallographic studies to understand molecular structures better. Dmitriev et al. (2015) detailed the structure of a related compound, ethyl 2-amino-3-cyano-1′-cyclohexyl-2′,5-dioxo-5′-phenyl-1′,2′-dihydro-5H-spiro[pyrano[3,2-c]chromene-4,3′-pyrrole]-4′-carboxylate, using X-ray analysis (Dmitriev et al., 2015).
Development of Derivatives
This compound is a key component in synthesizing various derivatives. He et al. (2014) developed a method for synthesizing ethyl 2-amino/aryloxy-3-aryl-4-oxo-5-phenyl-4,5dihydro-3H-pyrrolo[3,2-d]pyrimidine-7-carboxylate derivatives (He et al., 2014). Moreover, the synthesis of spiro heterocycles, as studied by Sal’nikova et al. (2018), showcases the versatility of the compound in creating complex molecular structures (Sal’nikova et al., 2018).
Mechanism of Action
Target of Action
Ethyl 2-amino-5-phenyl-1H-pyrrole-3-carboxylate is a complex compound that may interact with multiple targets. It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that this compound may have a similar multi-target mechanism of action.
Biochemical Pathways
Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . This suggests that this compound may affect multiple biochemical pathways, leading to a broad spectrum of downstream effects.
Result of Action
Given the broad biological activities of similar compounds , it’s possible that this compound could have diverse effects at the molecular and cellular levels.
Safety and Hazards
Future Directions
The future directions for research on Ethyl 2-amino-5-phenyl-1H-pyrrole-3-carboxylate could involve further exploration of its synthesis, chemical reactions, and mechanism of action. Additionally, more research could be done to understand its physical and chemical properties, as well as its safety and hazards .
properties
IUPAC Name |
ethyl 2-amino-5-phenyl-1H-pyrrole-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c1-2-17-13(16)10-8-11(15-12(10)14)9-6-4-3-5-7-9/h3-8,15H,2,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRPAKNYVOAOQGG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=C1)C2=CC=CC=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40547989 | |
Record name | Ethyl 2-amino-5-phenyl-1H-pyrrole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40547989 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
111222-40-3 | |
Record name | Ethyl 2-amino-5-phenyl-1H-pyrrole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40547989 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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